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Compound of Interest

Compound Name: Tetramethylene sulfoxide

Cat. No.: B074360

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetramethylene sulfoxide (TMSO), also known as tetrahydrothiophene 1-oxide, is a versatile
dipolar aprotic solvent with a wide range of applications in chemical synthesis and as a
component in various formulations. Its unique physical properties, including its high boiling
point, miscibility with water, and thermal stability, make it a subject of interest for researchers
and professionals in drug development and materials science. This technical guide provides a
comprehensive overview of the core physical properties of tetramethylene sulfoxide, detailed
experimental protocols for their determination, and a visualization of a standard purification
workflow.

Core Physical Properties of Tetramethylene
Sulfoxide

The physical properties of tetramethylene sulfoxide have been characterized by various
studies. The following table summarizes the key quantitative data available in the public
domain.
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Physical Property Value Conditions

Boiling Point 235-237 °C[1][2][31[41[5] at 760 mmHg

Not consistently reported,;
Melting Point described as a liquid at room
temperature[5][6][7]

Density 1.158 g/mL[2][3][4][5] at 25 °C
Refractive Index 1.52[1][2][4]15] at 20 °C
Flash Point >112 °C (>233.6 °F)[2][7] Closed Cup
Dipole Moment 4.17 D[8]

Solubility Fully miscible with water[3][5]

Vapor Pressure 0.0123 mmHg[1] at 25°C
Molecular Weight 104.17 g/mol [6][9]

Experimental Protocols

Accurate determination of physical properties is crucial for the safe and effective use of any
chemical compound. The following sections detail the general methodologies for measuring the
key physical properties of liquids like tetramethylene sulfoxide, based on established
standards.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.

Methodology:
A common laboratory method for determining the boiling point is the distillation method.

o Apparatus Setup: A distillation apparatus is assembled, consisting of a distilling flask, a
condenser, a receiving flask, and a thermometer. The bulb of the thermometer should be
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positioned just below the side arm of the distilling flask to ensure it accurately measures the
temperature of the vapor that is in equilibrium with the boiling liquid.

o Sample Preparation: A measured volume of tetramethylene sulfoxide is placed in the
distilling flask, along with boiling chips to ensure smooth boiling.

o Heating: The flask is gently heated. As the liquid boils, the vapor rises, condenses in the
condenser, and is collected in the receiving flask.

o Measurement: The temperature is recorded when it becomes constant, which indicates that
the vapor and liquid are in equilibrium. This constant temperature is the boiling point of the
liquid at the recorded atmospheric pressure.

Density Measurement

Density is the mass of a substance per unit volume.
Methodology:
A precise method for determining the density of a liquid is by using a pychometer.

o Apparatus: A pycnometer, which is a glass flask with a close-fitting ground glass stopper with
a capillary tube through it, is used.

e Procedure:
o The pycnometer is first weighed empty.
o ltis then filled with distilled water of a known temperature and weighed again.

o Finally, the pycnometer is emptied, dried, and filled with tetramethylene sulfoxide at the
same temperature and weighed.

o Calculation: The density of the tetramethylene sulfoxide is calculated using the following
formula: Density of TMSO = (Mass of TMSO / Mass of water) * Density of water

Refractive Index Measurement
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The refractive index of a substance is a measure of how much the path of light is bent, or
refracted, when entering the material.

Methodology:
An Abbe refractometer is commonly used to measure the refractive index of liquids.

o Calibration: The refractometer is first calibrated using a standard liquid with a known
refractive index, such as distilled water.

o Sample Application: A few drops of tetramethylene sulfoxide are placed on the prism of the
refractometer.

o Measurement: The prism is closed, and the light source is adjusted. The user then looks
through the eyepiece and adjusts the controls until the dividing line between the light and
dark fields is sharp and centered in the crosshairs. The refractive index is then read from the
instrument's scale. The temperature should be controlled and recorded as the refractive
index is temperature-dependent.

Viscosity Measurement

Viscosity is a measure of a fluid's resistance to flow.
Methodology:

A rotational viscometer can be used to determine the dynamic viscosity of tetramethylene
sulfoxide.

o Apparatus: A rotational viscometer consists of a spindle that is rotated in the liquid sample.
e Procedure:

o The appropriate spindle and speed are selected based on the expected viscosity of the
liquid.

o The spindle is immersed in the tetramethylene sulfoxide sample up to the marked level.

o The motor is turned on, and the spindle rotates at a constant speed.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b074360?utm_src=pdf-body
https://www.benchchem.com/product/b074360?utm_src=pdf-body
https://www.benchchem.com/product/b074360?utm_src=pdf-body
https://www.benchchem.com/product/b074360?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Measurement: The viscometer measures the torque required to rotate the spindle, which is
proportional to the viscosity of the fluid. The viscosity value is then displayed by the
instrument.

Flash Point Determination

The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable

mixture in air.
Methodology:

The Pensky-Martens closed-cup method (ASTM D93) is a standard procedure for determining
the flash point of combustible liquids.

o Apparatus: A Pensky-Martens closed-cup tester is used, which consists of a test cup with a
lid that can be opened to introduce an ignition source.

e Procedure:
o The test cup is filled with tetramethylene sulfoxide to the specified level.
o The sample is heated at a slow, constant rate while being stirred.

o At regular temperature intervals, the stirring is stopped, and an ignition source (a small
flame) is introduced into the vapor space above the liquid.

o Measurement: The flash point is the lowest temperature at which the application of the
ignition source causes the vapors of the sample to ignite.

Mandatory Visualization

The following diagram illustrates a typical laboratory workflow for the purification of
tetramethylene sulfoxide.
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Caption: Purification workflow for tetramethylene sulfoxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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